N-(5-chloro-2-methoxyphenyl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-3-[1-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-3,5-dimethylpyrazol-4-yl]propanamide
• InChI: InChI=1S/C21H24ClN5O3/c1-11-12(2)23-21(25-20(11)29)27-14(4)16(13(3)26-27)7-9-19(28)24-17-10-15(22)6-8-18(17)30-5/h6,8,10H,7,9H2,1-5H3,(H,24,28)(H,23,25,29)
• InChI Key: IXNUVKNLMMUAAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=C(C(=N2)C)CCC(=O)NC3=C(C=CC(=C3)Cl)OC)C)C
• Molecular Formula: C21H24ClN5O3
• Molecular Weight: 429.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide is a useful research compound. Its molecular formula is C21H24ClN5O3 and its molecular weight is 429.91. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Compounds structurally related to N-(5-chloro-2-methoxyphenyl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide are often explored for their ability to form the basis of heterocyclic compounds. These heterocyclic compounds have significant relevance in medicinal chemistry due to their potential biological activities. For instance, the synthesis of novel pyrazole, pyridine, and pyrimidine derivatives from enaminonitriles showcases the utility of these core structures in generating biologically active molecules (Fadda et al., 2012).

Biological Activity Evaluation

The biological activities of molecules related to the query compound are a significant area of research. Studies often focus on evaluating their antimicrobial, anti-inflammatory, and anticancer properties. For example, compounds synthesized from similar core structures have been tested for their cytotoxic activities against various cancer cell lines, showing promising results in some cases (Abdellatif et al., 2014). Additionally, novel derivatives have been synthesized and assessed for antimicrobial and anti-inflammatory activities, highlighting the potential therapeutic applications of these compounds (Kendre et al., 2015).

Antimitotic Agents

Research into the structural analogs of this compound also includes the development of antimitotic agents. These agents can inhibit cell division, making them valuable in cancer treatment research. The exploration of chiral isomers and their biological activities in various systems can lead to the identification of potent antimitotic compounds (Temple & Rener, 1992).